Cas no 2101658-63-1 (5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one)

• Product Name: 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one
• CAS No: 2101658-63-1
• MF: C₁₁H₈F₃NO
• MW: 227.18
• CID: 5070412
• PubChem ID: 134968809
• Update Time: 2025-06-16

5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• CS-0310881
• 5-methyl-8-(trifluoromethyl)-1H-quinolin-2-one
• 2101658-63-1
• 5-METHYL-8-(TRIFLUOROMETHYL)QUINOLIN-2(1H)-ONE
• E82626
• 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one

• Inchi： 1S/C11H8F3NO/c1-6-2-4-8(11(12,13)14)10-7(6)3-5-9(16)15-10/h2-5H,1H3,(H,15,16)
• InChI Key： YVJRTGFYQGMMJW-UHFFFAOYSA-N
• SMILES： C1=CC(C(F)(F)F)=C2C(C=CC(=O)N2)=C1C

Computed Properties

• Exact Mass: 227.05579836g/mol
• Monoisotopic Mass: 227.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one

Introduction to 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one (CAS No. 2101658-63-1)

5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2101658-63-1, belongs to the quinoline class of molecules, which are well-known for their broad spectrum of biological activities. The presence of both a methyl group at the 5-position and a trifluoromethyl group at the 8-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one enhances its potential bioactivity by influencing both its solubility and interactions with biological targets. The trifluoromethyl group, in particular, is a common pharmacophore that enhances metabolic stability and binding affinity, while the methyl group can contribute to lipophilicity and overall molecular flexibility.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one has been subjected to virtual screening and molecular docking studies to evaluate its interactions with various protein targets. Preliminary results suggest that this compound exhibits promising binding affinities with enzymes involved in cancer pathways, such as kinases and transcription factors. These findings align with the growing interest in quinoline derivatives as potential therapeutic agents.

In addition to its pharmacological potential, 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one has been investigated for its role in modulating immune responses. Quinoline derivatives are known to interact with immune cells and cytokine pathways, making them attractive candidates for immunomodulatory therapies. Studies have demonstrated that certain quinolines can enhance the production of interleukins and other cytokines, which are crucial for mounting an effective immune response. The unique structural features of 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one may confer additional benefits in this regard.

The synthesis of 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one presents an interesting challenge due to the complexity of the quinoline core. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent methodologies have focused on streamlined synthetic approaches, leveraging transition metal catalysis and asymmetric reactions to improve efficiency. These advancements have made it more feasible to produce 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one on a larger scale, facilitating further research and development.

The chemical properties of 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one also make it a valuable tool for mechanistic studies. The presence of both electron-withdrawing and electron-donating groups allows for detailed investigation into reaction mechanisms and electronic effects. Researchers have utilized spectroscopic techniques such as NMR and mass spectrometry to elucidate the structure-property relationships of this compound. These studies provide insights into how structural modifications influence bioactivity, which is essential for designing next-generation drugs.

Future directions in the study of 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one include exploring its potential as an intermediate in drug synthesis and evaluating its efficacy in preclinical models. Given its structural similarity to known bioactive compounds, this molecule may serve as a starting point for generating novel derivatives with enhanced therapeutic profiles. Additionally, investigations into its environmental stability and biodegradability are crucial for assessing its long-term viability as a pharmaceutical agent.

The growing interest in 5-methyl-8-(trifluoromethyl)quinolin-2(1H)-one underscores the importance of quinoline derivatives in modern drug discovery. As research continues to uncover new biological functions and synthetic strategies, compounds like this one are poised to play a significant role in addressing unmet medical needs. The combination of computational modeling, synthetic chemistry, and biological evaluation provides a robust framework for developing innovative therapies based on this promising scaffold.